
Technical Guide: Solubility Profile of 4-Chloro-3-
(hydroxymethyl)benzonitrile

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
4-Chloro-3-

(hydroxymethyl)benzonitrile

CAS No.: 105191-40-0

Cat. No.: B2909577 Get Quote

Executive Summary
4-Chloro-3-(hydroxymethyl)benzonitrile (CAS: 105191-40-0) is a bifunctional aromatic

building block characterized by a lipophilic chlorobenzene core decorated with a polar nitrile

group and a hydrogen-bonding hydroxymethyl moiety.[1][2] Its solubility behavior is governed

by the competition between the polar hydrogen-bonding domain (-CH₂OH) and the lipophilic

aromatic scaffold.

For process chemists and researchers, this compound presents a "Goldilocks" solubility profile:

it is highly soluble in polar aprotic solvents (DMSO, DMF), moderately soluble in standard

organic extraction solvents (DCM, Ethyl Acetate), and practically insoluble in aliphatic

hydrocarbons (Hexanes), making it ideal for purification via recrystallization or trituration.

Physicochemical Profile
Understanding the fundamental properties is a prerequisite for predicting solvent interactions.
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Property Value / Description Impact on Solubility

Molecular Formula C₈H₆ClNO
Moderate molecular weight

facilitates dissolution.

Molecular Weight 167.59 g/mol
Small enough to dissolve in

most organic solvents.

Physical State
White to off-white crystalline

solid

Requires energy (enthalpy of

fusion) to break crystal lattice.

LogP (Calculated) ~2.2 – 2.4
Lipophilic. Prefers organic

layers over aqueous phases.

H-Bond Donors 1 (-OH)
Enhances solubility in alcohols

and ethers.

H-Bond Acceptors 2 (-CN, -OH)
Allows interaction with protic

solvents.

pKa ~13-14 (Alcoholic proton)
Non-ionizable in standard pH

ranges (1-10).

Solubility Landscape
The following data categorizes solvents based on their ability to solvate 4-Chloro-3-
(hydroxymethyl)benzonitrile at 25°C.

A. High Solubility Solvents (>100 mg/mL)
Used for stock solutions, reactions, and loading.

Dimethyl Sulfoxide (DMSO): Excellent. Disrupts intermolecular H-bonding of the crystal

lattice.

Dimethylformamide (DMF): Excellent.

Tetrahydrofuran (THF): Good. Useful for reduction reactions (e.g., NaBH₄ reduction of the

aldehyde precursor).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2909577?utm_src=pdf-body
https://www.benchchem.com/product/b2909577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2909577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanol / Ethanol: Good. The hydroxyl group allows favorable interaction, though less than

DMSO.

B. Moderate Solubility Solvents (20–100 mg/mL)
Used for extraction (workup) and chromatography.

Ethyl Acetate (EtOAc): The primary solvent for extraction and silica gel chromatography.

Dichloromethane (DCM): Good solubility. Often used for loading columns or as a co-solvent.

Acetone: Good solubility, but rarely used for extraction due to water miscibility.

C. Low / Anti-Solvents (<5 mg/mL)
Used for precipitation, trituration, and yield maximization.

Water: Insoluble. The lipophilic chlorobenzene ring dominates the polar groups.

Hexanes / Heptane: Insoluble. Used to crash out the product during trituration or as the

stationary phase mobile modifier in chromatography.

Diethyl Ether: Moderate to Low. Often used to wash crude solids.

Operational Solubility: Protocols & Applications
Protocol 1: Purification via Differential Solubility
(Trituration)
This method exploits the compound's high solubility in DCM/EtOAc and insolubility in Hexanes

to remove non-polar impurities.

Dissolution: Dissolve the crude 4-Chloro-3-(hydroxymethyl)benzonitrile in a minimum

amount of Dichloromethane (DCM) or Ethyl Acetate (approx. 2-3 mL per gram).

Precipitation: Slowly add n-Hexane or Heptane (approx. 10 mL per gram) while stirring.

Observation: A white precipitate should form. If an oil forms, scratch the flask sides or seed

with a pure crystal.
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Filtration: Filter the solid under vacuum and wash the cake with cold Hexane.

Drying: Dry in a vacuum oven at 40°C to remove residual solvent.

Protocol 2: Saturation Solubility Determination (Shake-
Flask Method)
Since exact literature values vary by batch purity, use this protocol to generate internal data.

Preparation: Add excess solid (~50 mg) to a vial containing 1 mL of the target solvent.

Equilibration: Cap tightly and shake/stir at 25°C for 24 hours.

Clarification: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.45 µm PTFE filter.

Quantification: Analyze the supernatant via HPLC (UV detection at 254 nm) against a

standard curve prepared in DMSO.

Visualizations
Figure 1: Solubility-Driven Purification Workflow
This diagram illustrates the logical flow of purifying the compound from a crude reaction mixture

(e.g., reduction of 4-chloro-3-formylbenzonitrile).
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Caption: Workflow utilizing the compound's lipophilicity for extraction and insolubility in alkanes

for final polishing.

Figure 2: Solvent Selection Decision Tree
A guide for selecting the correct solvent based on the process step.
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Caption: Decision logic for solvent selection based on unit operation requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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